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Compound of Interest

Compound Name: Lead perchlorate

Cat. No.: B084997 Get Quote

Anhydrous lead perchlorate, with the chemical formula Pb(ClO4)2, is a significant inorganic

compound known for its strong oxidizing properties.[1][2] This white, crystalline solid is highly

hygroscopic and very soluble in water.[3] Its utility spans various fields, from chemical synthesis

to materials science, but its hazardous nature demands careful handling and a thorough

understanding of its properties.[1][4][5] This document provides a detailed examination of the

molecular weight, physicochemical properties, preparation, and safety considerations of

anhydrous lead perchlorate, tailored for researchers and drug development professionals.

Physicochemical and Structural Data
The fundamental properties of anhydrous lead perchlorate are summarized below. This data

is crucial for its application in quantitative chemical analysis and synthesis.
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Property Value

Molecular Formula Pb(ClO4)2[3][6]

Molecular Weight 406.10 g/mol [3][6][7]

Appearance White crystalline solid[3][4][5]

Density 2.6 g/cm³[3][7]

Decomposition Point 250 °C (482 °F; 523 K)[3]

Solubility in Water 256.2 g/100 ml (at 25 °C)[3]

CAS Number 13637-76-8[3][6]

Experimental Protocols
Preparation of Anhydrous Lead(II) Perchlorate
The synthesis of anhydrous lead(II) perchlorate is typically achieved through the dehydration of

its hydrated form, most commonly the trihydrate.[3][8] The protocol involves careful heating

under controlled conditions to prevent decomposition.

Materials:

Lead(II) perchlorate trihydrate (Pb(ClO4)2·3H2O)

Phosphorus pentoxide (P4O10)

Drying apparatus (e.g., vacuum desiccator or drying oven)

Heating source with precise temperature control

Methodology:

The synthesis originates from the reaction of lead(II) oxide, lead(II) carbonate, or lead(II)

nitrate with perchloric acid to produce lead perchlorate trihydrate.[3]

To remove any excess perchloric acid from the hydrated salt solution, it is first heated to 125

°C.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://www.scbt.com/p/lead-ii-perchlorate-13637-76-8
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://www.scbt.com/p/lead-ii-perchlorate-13637-76-8
https://www.sigmaaldrich.com/TW/zh/product/aldrich/205311
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9497500.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-perchlorate
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://www.sigmaaldrich.com/TW/zh/product/aldrich/205311
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://www.scbt.com/p/lead-ii-perchlorate-13637-76-8
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://www.wikiwand.com/en/articles/Lead(II)_perchlorate
https://www.benchchem.com/product/b084997?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://en.wikipedia.org/wiki/Lead(II)_perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solution is then further heated under moist air at 160 °C.[3]

The resulting lead(II) perchlorate trihydrate is then carefully heated to 120 °C under water-

free conditions, typically over a strong desiccant like phosphorus pentoxide, to yield the

anhydrous salt, Pb(ClO4)2.[3][8]
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Caption: Experimental workflow for the synthesis of anhydrous lead perchlorate.

Applications and Reactivity
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Anhydrous lead perchlorate serves as a powerful oxidizing agent and finds use in specific

applications:

Chemical Synthesis: It is employed as a reactant or precursor for the preparation of various

lead-based compounds and coordination polymers.[1][6]

Explosives and Propellants: Its strong oxidizing nature makes it a component in some

explosive and pyrotechnic formulations, where it can enhance combustion.[1]

Proton Decay Detection: Due to its high nucleon density, lead perchlorate has been

considered a viable detector for research into hypothetical proton decay.[3]

The compound is highly reactive. It is a strong oxidizing agent that can react violently and

potentially explosively with reducing agents, active metals, cyanides, esters, and thiocyanates.

[2][4][5] A solution of anhydrous lead perchlorate in methanol is known to be explosive.[2][3][5]

Safety and Hazard Profile
The handling of anhydrous lead perchlorate requires strict safety protocols due to its

significant hazards. It is classified as a strong oxidizer, toxic, and an environmental hazard.[3]

Fire and Explosion Risk: As a strong oxidizing agent, it can accelerate the burning of

combustible materials and poses a severe fire and explosion risk, especially when in contact

with reducing substances.[2][4][5] Prolonged exposure to heat may result in an explosion.[2]

[4]

Toxicity: The compound is toxic by ingestion and inhalation.[2][4][5] Contact may cause

severe burns to the skin and eyes.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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